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Compound of Interest

Compound Name: 8-Nonen-2-one

Cat. No.: B1328785

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of 8-Nonen-2-one, including its
chemical identifiers, detailed safety information, and general experimental considerations.

Chemical Identification and Properties

8-Nonen-2-one is a ketone with the chemical formula C9H160.[1] It is also known as non-8-
en-2-one.[1] This compound is found in nature and has been reported in cheese. It is classified
as a flavoring agent and possesses a fruity aroma.

Table 1: Chemical Identifiers and Physical Properties
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Property Value Source
CAS Number 5009-32-5 [1][2]
Molecular Formula C9H160 [1][2]
Molecular Weight 140.22 g/mol [1]
IUPAC Name non-8-en-2-one [1]
Synonyms Non-8-en-2-one [1][2]
Appearance Colorless liquid

Specific Gravity 0.853-0.855 @ 25°C [3]
Refractive Index 1.436 - 1.437 @ 20°C [2][3]
Flash Point 71.67 °C (161.00 °F) [3]
Vapor Pressure 0.145 mm/Hg @ 25°C [2]

Safety Data and Hazard Identification

According to the Globally Harmonized System (GHS), 8-Nonen-2-one is classified as causing
serious eye irritation.[1] Appropriate safety precautions must be taken when handling this
chemical.

Table 2: GHS Hazard Information

Category Code Statement Pictogram Signal Word

Causes serious ] )
Health Hazard H319 o Irritant Warning
eye irritation

Table 3: Precautionary Statements (P-codes)
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Type Code Statement

] Wash skin thoroughly after
Prevention P264

handling.
Wear protective gloves/ eye
P280 p J _ Y
protection/ face protection.
IF IN EYES: Rinse cautiously
with water for several minutes.
Response P305+P351+P338 Remove contact lenses, if
present and easy to do.
Continue rinsing.
If eye irritation persists: Get
P337+P317

medical help.

Experimental Protocols and Handling
General Handling and Storage

Due to its hazard profile, 8-Nonen-2-one should be handled in a well-ventilated area,
preferably under a chemical fume hood. Standard personal protective equipment (PPE),
including safety goggles with side-shields, chemical-resistant gloves, and a lab coat, should be
worn.[4]

e Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place. Keep
away from heat, sparks, and open flames.

« Spill Management: In case of a spill, absorb the material with a non-combustible absorbent
material and dispose of it as hazardous waste. Ensure the area is well-ventilated.
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GHS Hazard Logic for 8-Nonen-2-one

8-Nonen-2-one

Hazard Class:
Serious Eye Damage/Eye Irritation

i

Category 2A

S

Hazard Statement (H319):
Causes serious eye irritation

Signal Word: Pictogram:
Warning Exclamation Mark

Precautionary Statements:

P264, P280, P305+P351+P338, P337+P317

Click to download full resolution via product page

Caption: GHS hazard classification pathway for 8-Nonen-2-one.

Synthetic Protocol Considerations

While a specific, detailed synthesis protocol for 8-Nonen-2-one was not found in the immediate
search, a general approach can be inferred from the synthesis of related unsaturated ketones,
such as 3-nonen-2-one. A common method involves a base-catalyzed aldol condensation

followed by dehydration.
General Aldol Condensation and Dehydration Workflow:

+ Reaction Setup: A suitable reaction flask is charged with a solvent (e.g., ethanol or THF) and
a base (e.g., aqueous KOH or NaOH).

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b1328785?utm_src=pdf-body-img
https://www.benchchem.com/product/b1328785?utm_src=pdf-body
https://www.benchchem.com/product/b1328785?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1328785?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Aldol Addition: The reactants, an aldehyde (e.g., heptanal) and a ketone (e.g., acetone), are
added to the reaction mixture, often at a controlled temperature to manage the exothermic
reaction.

Reaction Monitoring: The progress of the reaction is monitored by techniques such as Thin
Layer Chromatography (TLC) or Gas Chromatography (GC).

Dehydration: Upon completion of the aldol addition, the intermediate hydroxyketone is
dehydrated to form the a,3-unsaturated ketone. This is typically achieved by heating the
reaction mixture, sometimes with the addition of an acid catalyst.

Work-up and Purification: The reaction mixture is neutralized and extracted with an organic
solvent. The organic layer is then washed, dried, and the solvent is removed under reduced
pressure. The crude product is purified using a suitable method, such as distillation or
column chromatography.
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General Synthesis Workflow
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Caption: General workflow for the synthesis of unsaturated ketones.
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Use in Biological Assays

8-Nonen-2-one and its isomers, such as 3-nonen-2-one, are substrates for enzymes like
double-bond reductases. In a research context, this compound could be used in enzymatic
assays to characterize the activity and substrate specificity of such enzymes.

Experimental Outline for an Enzymatic Assay:

Enzyme Preparation: A purified enzyme solution or a cell lysate containing the enzyme of

interest is prepared.

o Reaction Mixture: A buffered solution containing the enzyme, cofactors (e.g., NADPH), and
the substrate (8-Nonen-2-one) is prepared.

 Incubation: The reaction mixture is incubated at a controlled temperature for a specific
period.

e Quenching and Extraction: The reaction is stopped, and the products are extracted using an
appropriate organic solvent.

e Analysis: The reaction products are analyzed using techniques like Gas Chromatography-
Mass Spectrometry (GC-MS) to identify and quantify the conversion of the substrate.

First Aid Measures

Table 4: First Aid Procedures
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Exposure Route Procedure Source

Move the person to fresh air. If
Inhalation breathing is difficult, give

oxygen. Call a physician.

Immediately remove all
) contaminated clothing. Rinse
Skin Contact o
skin with plenty of

water/shower.

Rinse out with plenty of water.

Remove contact lenses, if
Eye Contact

present and easy to do.

Continue rinsing.

If swallowed, do NOT induce
Ingestion vomiting. Call a physician

immediately. Risk of aspiration.

Fire-Fighting Measures

» Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon
dioxide.

» Specific Hazards: This compound is combustible. Vapors may form explosive mixtures with
air.

o Protective Equipment: Wear self-contained breathing apparatus for firefighting if necessary.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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